6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C28H31FN2O4S
• Molecular Weight: 510.6 g/mol
• IUPAC Name: 6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C28H31FN2O4S/c1-28(2,3)16-10-12-19-23(14-16)36-27(31-25(32)18-8-6-7-9-20(18)29)24(19)26(33)30-21-13-11-17(34-4)15-22(21)35-5/h6-9,11,13,15-16H,10,12,14H2,1-5H3,(H,30,33)(H,31,32)
• InChI Key: QDBONONZWLZVLH-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=C(C=C3)OC)OC)NC(=O)C4=CC=CC=C4F

Description

6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzothiophene family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. By inhibiting HDAC activity, this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been proposed that this compound exerts its neuroprotective effects by modulating the activity of various neurotransmitters and receptors in the brain.
Biochemical and Physiological Effects
6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, this compound has been shown to have vasodilatory effects, which can potentially be used to treat hypertension. In vivo studies have shown that this compound can protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its potent anticancer activity. This compound can be used to study the mechanisms of cancer cell proliferation and apoptosis. Additionally, this compound can be used to study the potential applications of HDAC inhibitors in cancer treatment. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires the use of various reagents and solvents.

Future Directions

There are several future directions for the study of 6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One potential direction is the study of the compound's potential applications in combination therapy for cancer treatment. Another direction is the study of the compound's potential applications in the treatment of neurodegenerative diseases. Additionally, further studies can be conducted to elucidate the compound's mechanism of action and to optimize its synthesis method for larger-scale production.

Synthesis Methods

The synthesis of 6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that requires the use of various reagents and solvents. The first step involves the condensation of 2,4-dimethoxybenzaldehyde with tert-butylamine to form the corresponding imine. This imine is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with 2-fluorobenzoyl chloride to form the corresponding amide. Finally, this amide is cyclized with Lawesson's reagent to yield the target compound.

Scientific Research Applications

6-tert-butyl-N-(2,4-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential applications in various scientific research areas such as cancer research, neuroscience, and cardiovascular research. This compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to possess neuroprotective properties and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been shown to have vasodilatory effects and can potentially be used to treat cardiovascular diseases such as hypertension.